molecular formula C15H18O B8500797 (3-Phenylbicyclo[2.2.2]oct-2-en-2-yl)methanol CAS No. 62373-95-9

(3-Phenylbicyclo[2.2.2]oct-2-en-2-yl)methanol

Cat. No.: B8500797
CAS No.: 62373-95-9
M. Wt: 214.30 g/mol
InChI Key: ZGKGFLJWLKXLHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-Phenylbicyclo[2.2.2]oct-2-en-2-yl)methanol is a useful research compound. Its molecular formula is C15H18O and its molecular weight is 214.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

62373-95-9

Molecular Formula

C15H18O

Molecular Weight

214.30 g/mol

IUPAC Name

(3-phenyl-2-bicyclo[2.2.2]oct-2-enyl)methanol

InChI

InChI=1S/C15H18O/c16-10-14-11-6-8-13(9-7-11)15(14)12-4-2-1-3-5-12/h1-5,11,13,16H,6-10H2

InChI Key

ZGKGFLJWLKXLHH-UHFFFAOYSA-N

Canonical SMILES

C1CC2CCC1C(=C2C3=CC=CC=C3)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To lithium aluminium hydride (1 g; 0.03 m) in ether (50 ml) was added 3-formyl-2-phenylbicyclo[2,2,2]octane (4.2 g; 0.02 m) in ether (40 ml) dropwise at 0° C. After 1 hour, 5N sodium hydroxide (1 ml) followed by water (5 ml) was added cautiously. After filtering, the filtrate was evaporated to give an oil which was used directly in (e) below.
Quantity
1 g
Type
reactant
Reaction Step One
Name
3-formyl-2-phenylbicyclo[2,2,2]octane
Quantity
4.2 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Three
[Compound]
Name
( e )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.